Cas no 17490-79-8 (Benzoic acid, 2,3,5,6-tetrafluoro-4-methoxy-, methyl ester)

• Product Name: Benzoic acid, 2,3,5,6-tetrafluoro-4-methoxy-, methyl ester
• CAS No: 17490-79-8
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 3814520
• PubChem ID: 23243215
• Update Time: 2025-04-22

Benzoic acid, 2,3,5,6-tetrafluoro-4-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetrafluoro-4-methoxy-, methyl ester
• SCHEMBL9766076
• 17490-79-8
• Methyl 2,3,5,6-tetrafluoro-4-methoxybenzoate

• Inchi： 1S/C9H6F4O3/c1-15-8-6(12)4(10)3(9(14)16-2)5(11)7(8)13/h1-2H3
• InChI Key： GTDZPGCOLUAGGW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(F)C(F)=C(OC)C(F)=C1F

Computed Properties

• Exact Mass: 238.02530670Da
• Monoisotopic Mass: 238.02530670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų